8-Bromo-2',3',5',6'-tetrahydro-3H-spiro[benzo[b][1,4]oxazepine-2,4'-pyran]-4(5H)-one

• IUPAC Name: 8-bromospiro[3,5-dihydro-1,5-benzoxazepine-2,4'-oxane]-4-one
• InChI: InChI=1S/C13H14BrNO3/c14-9-1-2-10-11(7-9)18-13(8-12(16)15-10)3-5-17-6-4-13/h1-2,7H,3-6,8H2,(H,15,16)
• InChI Key: LHEHDOXCTYMMBT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12CC(=O)NC3=C(O2)C=C(C=C3)Br
• Molecular Formula: C13H14BrNO3
• Molecular Weight: 312.16 g/mol

Description

8-Bromo-2',3',5',6'-tetrahydro-3H-spiro[benzo[b][1,4]oxazepine-2,4'-pyran]-4(5H)-one is a useful research compound. Its molecular formula is C13H14BrNO3 and its molecular weight is 312.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• One-Pot Synthesis of Complicated-Framework Compounds : The compound has been used in the development of bran-new methods for one-pot synthesis of complex compounds like pyrano[3,2-c]chromen-5-ones and spiro[benzo[b][1,4]diazepine-2,2′-pyrano[3,2-c]chromen]-5′-ones. This process shows excellent site-selectivity and broad substrate/functional group tolerance, indicating its potential utility in synthetic chemistry (Zhu et al., 2018).

• Conformational and Structural Analyses : Studies have analyzed the conformation and structure of bromo-substituted pyrazoline and isoxazolinone spiro derivatives. These analyses show that the molecular structures of these compounds are similar due to the products of concerted 1,3-dipolar attack on (Z)-4-arylidene oxazolone and pyrazolone derivatives, favoring extended pi conjugation (Bruno et al., 2004).

• Prins Bicyclization Strategy : The compound is involved in the development of an InCl3 catalyzed Prins bicyclization strategy for the synthesis of spirocyclization derivatives. This method has shown high diastereoselectivity in certain conditions, indicating its utility in the synthesis of specific molecular structures (Reddy et al., 2014).

• Unusual Ring-Expansion Process : There's research indicating the use of the compound in an unusual ring-expansion process during attempted cyclization, highlighting its potential in creating novel molecular structures of interest to medicinal chemists (Kolluri et al., 2018).

• Synthesis and Stereochemical Structures : Studies have utilized the compound in the reaction of various derivatives to afford novel spiro derivatives in a highly regioselective manner. The stereochemical configuration of the isolated products has been established, indicating the compound's role in the synthesis of stereochemically complex structures (Girgis, 2006).